Cas no 1823967-14-1 ((dimethyl-1H-1,2,3-triazol-5-yl)methanol)

• Product Name: (dimethyl-1H-1,2,3-triazol-5-yl)methanol
• CAS No: 1823967-14-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 4622042
• PubChem ID: 130115591
• Update Time: 2025-10-29

(dimethyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (dimethyl-1H-1,2,3-triazol-5-yl)methanol

• Inchi： 1S/C5H9N3O/c1-4-5(3-9)8(2)7-6-4/h9H,3H2,1-2H3
• InChI Key： QVDPIHKJPWCHTP-UHFFFAOYSA-N
• SMILES： OCC1=C(C)N=NN1C

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (dimethyl-1H-1,2,3-triazol-5-yl)methanol

Research Briefing on (Dimethyl-1H-1,2,3-triazol-5-yl)methanol (CAS: 1823967-14-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of (dimethyl-1H-1,2,3-triazol-5-yl)methanol (CAS: 1823967-14-1) as a versatile scaffold in drug discovery and development. This compound, characterized by its triazole core and hydroxymethyl functionality, has emerged as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of this compound enable its integration into diverse pharmacophores, enhancing binding affinity and selectivity toward biological targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of (dimethyl-1H-1,2,3-triazol-5-yl)methanol in the development of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study employed molecular docking and kinetic assays to elucidate the binding modes of these derivatives, revealing favorable interactions with the ATP-binding sites of CDK2 and CDK6. These findings suggest the potential of (dimethyl-1H-1,2,3-triazol-5-yl)methanol-based compounds as promising candidates for anticancer therapeutics.

In another investigation, researchers focused on the antimicrobial properties of (dimethyl-1H-1,2,3-triazol-5-yl)methanol derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these compounds exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action involves disruption of bacterial cell wall synthesis, as confirmed by transmission electron microscopy (TEM) and minimum inhibitory concentration (MIC) assays. The study also highlighted the low cytotoxicity of these derivatives toward mammalian cells, underscoring their potential as safe and effective antimicrobial agents.

Furthermore, (dimethyl-1H-1,2,3-triazol-5-yl)methanol has been investigated for its applications in neurodegenerative disease research. A recent preprint (2024) on bioRxiv described the synthesis and evaluation of triazole-containing small molecules derived from this scaffold as modulators of alpha-synuclein aggregation, a hallmark of Parkinson's disease. The compounds demonstrated significant inhibition of fibril formation in vitro, as measured by thioflavin T fluorescence assays. Computational simulations suggested that the hydroxymethyl group plays a crucial role in stabilizing the compounds' interactions with alpha-synuclein oligomers.

The synthetic accessibility of (dimethyl-1H-1,2,3-triazol-5-yl)methanol further enhances its utility in medicinal chemistry. A 2023 protocol in Organic Process Research & Development detailed a scalable, one-pot synthesis of this compound via copper-catalyzed azide-alkyne cycloaddition (CuAAC), achieving yields exceeding 85% with high purity. This method has been adopted by several pharmaceutical companies for the production of triazole-based drug candidates in preclinical development.

In conclusion, (dimethyl-1H-1,2,3-triazol-5-yl)methanol (CAS: 1823967-14-1) represents a highly valuable building block in modern drug discovery. Its demonstrated applications in oncology, anti-infective therapy, and neurodegenerative disease research, coupled with its synthetic versatility, position this compound as a focus of ongoing pharmaceutical innovation. Future research directions may include the exploration of its metabolites, prodrug derivatives, and combination therapies to further expand its therapeutic potential.